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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-bromo-5-

methoxybenzaldehyde

CAS No.: 40705-22-4

Cat. No.: B1268771

Get Quote

Executive Summary
This application note details a robust, two-step protocol for the synthesis of 4-(benzyloxy)-2-
bromo-5-methoxybenzaldehyde starting from commercially available vanillin. This compound

serves as a critical intermediate in the synthesis of complex phenethylamines, alkaloids, and

pharmaceutical scaffolds requiring precise 2,4,5-substitution patterns on the benzaldehyde

core.

The synthesis hinges on the strategic sequence of O-alkylation followed by electrophilic

aromatic substitution (bromination). By installing the benzyl protecting group first, we alter the

steric and electronic landscape of the substrate, directing the subsequent bromination

exclusively to the 6-position (which becomes the 2-position in the final product numbering),

thereby avoiding the formation of the unwanted 5-bromo isomer common in phenol

brominations.

Retrosynthetic Analysis & Strategy
To understand the protocol's logic, we must analyze the directing effects.
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Starting Material: Vanillin (4-hydroxy-3-methoxybenzaldehyde).

Direct Bromination of Vanillin: Typically yields 5-bromovanillin due to the strong ortho-

directing effect of the free phenol and the steric accessibility of position 5 compared to

position 2.

Target Requirement: The target requires bromine at position 2 (relative to the aldehyde) and

the oxygenation pattern of vanillin preserved but protected.

The Solution: Converting the phenol to a benzyl ether (Benzyl Vanillin) mimics the electronic

behavior of veratraldehyde (3,4-dimethoxybenzaldehyde). In dialkoxy-benzaldehydes,

bromination preferentially occurs at the 6-position (para to the C3-methoxy group), which is

sterically less hindered than position 2 and electronically favored over position 5.

Note on Numbering:

Precursor (Benzyl Vanillin): 4-(benzyloxy)-3-methoxybenzaldehyde.

Bromination Site: Position 6.

Product: 6-bromo-4-(benzyloxy)-3-methoxybenzaldehyde.

IUPAC Renumbering: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Workflow Visualization

Vanillin
(4-hydroxy-3-methoxybenzaldehyde)

Reagents:
Benzyl Chloride, K2CO3

Solvent: DMF/EtOH

Intermediate:
4-(Benzyloxy)-3-methoxybenzaldehyde

Step 1:
O-Alkylation

(Yield: ~90-95%) Reagents:
Br2, Sodium Acetate

Solvent: Glacial Acetic Acid

Target:
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Step 2:
Regioselective Bromination

(Yield: ~85%)

Click to download full resolution via product page

Figure 1: Synthetic pathway demonstrating the conversion of Vanillin to the target brominated

aldehyde.[1]

Experimental Protocol
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Step 1: Synthesis of 4-(Benzyloxy)-3-
methoxybenzaldehyde (Benzyl Vanillin)
This step protects the phenol, preventing side reactions and altering the directing effects for the

next step.

Reagents:

Vanillin (1.0 eq)

Benzyl Chloride (1.2 eq)

Potassium Carbonate (

) (1.5 eq)

Potassium Iodide (KI) (0.1 eq, catalyst)

Solvent: Ethanol (95%) or DMF (Dimethylformamide)

Procedure:

Setup: In a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer,

dissolve Vanillin (15.2 g, 100 mmol) in Ethanol (150 mL).

Addition: Add anhydrous

(20.7 g, 150 mmol) and a catalytic amount of KI (~1.6 g).

Alkylation: Add Benzyl Chloride (13.8 mL, 120 mmol) dropwise over 10 minutes.

Reflux: Heat the mixture to reflux (

) for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until vanillin is consumed.

Workup:

Cool the reaction mixture to room temperature.
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Pour the mixture into ice-cold water (500 mL) with vigorous stirring. The product should

precipitate as a white to off-white solid.

Stir for 30 minutes to ensure complete precipitation.

Purification: Filter the solid, wash with cold water (

mL) and cold ethanol (

mL). Recrystallize from Ethanol if necessary.

Expected Result: White crystalline solid.[2] Yield: 90-95%.[3] MP: 63-65 °C [1].

Step 2: Regioselective Bromination to 4-(Benzyloxy)-2-
bromo-5-methoxybenzaldehyde
This step utilizes the directing power of the methoxy group (para-director) to install the bromine

at the 6-position (which becomes C2).

Reagents:

4-(Benzyloxy)-3-methoxybenzaldehyde (from Step 1) (1.0 eq)

Bromine (

) (1.05 eq)

Sodium Acetate (NaOAc) (1.0 eq)

Solvent: Glacial Acetic Acid

Procedure:

Setup: In a 3-neck flask equipped with a pressure-equalizing addition funnel and a

thermometer, dissolve 4-(Benzyloxy)-3-methoxybenzaldehyde (24.2 g, 100 mmol) and

Sodium Acetate (8.2 g, 100 mmol) in Glacial Acetic Acid (100 mL).

Note: NaOAc acts as a buffer to prevent acid-catalyzed cleavage of the benzyl ether or

demethylation.
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Cooling: Cool the solution to 0-5 °C using an ice bath.

Bromination: Prepare a solution of Bromine (5.4 mL, 105 mmol) in Glacial Acetic Acid (20

mL). Add this solution dropwise to the reaction mixture over 30-45 minutes.

Critical: Maintain temperature below 10 °C to maximize regioselectivity and prevent

oxidation of the aldehyde to the acid.

Reaction: Allow the mixture to warm to room temperature and stir for 2-3 hours. The solution

will typically turn from dark red to orange/yellow as bromine is consumed.

Quenching: Pour the reaction mixture into ice water (400 mL) containing Sodium Bisulfite (2

g) to quench any unreacted bromine.

Isolation: Filter the precipitated pale yellow solid. Wash thoroughly with water to remove

acetic acid.

Purification: Recrystallize from hot Ethanol or Methanol.

Expected Result: Pale yellow needles. Yield: ~80-85%.

Mechanism & Regioselectivity Analysis[1]
The success of this protocol relies on the competition between directing groups.

Aldehyde (CHO): Strong electron-withdrawing group. Meta-director. Deactivates the ring.

Methoxy (OMe at C3): Strong electron-donating group. Ortho/Para-director.

Benzyloxy (OBn at C4): Strong electron-donating group. Ortho/Para-director.

Why C6 (Target C2)? The C3-Methoxy group strongly activates the para position (C6). While

the C4-Benzyloxy group activates the C5 position (ortho), the C6 position is generally favored

in 3,4-dialkoxybenzaldehydes (like veratraldehyde) due to a combination of electronic

reinforcement and steric factors. The C2 position (between CHO and OMe) is too sterically

crowded.

Regioselectivity Logic Diagram
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Substrate:
4-(Benzyloxy)-3-methoxybenzaldehyde

Position 2 (Ortho to CHO, Ortho to OMe)
Sterically Crowded

BLOCKED

Position 5 (Meta to CHO, Ortho to OBn)
Less Activated than 6

MINOR/TRACE

Position 6 (Ortho to CHO, Para to OMe)
Strongly Activated by OMe (Para)

FAVORED SITE
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Figure 2: Analysis of electrophilic attack sites. The para-directing effect of the C3-methoxy

group dominates, directing bromine to C6.

Data & Characterization Summary
Property Value / Observation

Appearance Pale yellow crystalline solid

Molecular Formula

Molecular Weight 321.17 g/mol

Melting Point
108 - 110 °C (Lit. varies slightly based on

solvent)

NMR (CDCl3)

10.18 (s, 1H, CHO), 7.65 (s, 1H, Ar-H), 7.45-

7.35 (m, 5H, Ph), 7.05 (s, 1H, Ar-H), 5.25 (s, 2H,

), 3.95 (s, 3H,

)

Note: The diagnostic singlets at 7.65 and 7.05 ppm confirm the para-relationship of the protons

(positions 3 and 6 relative to original numbering, or 3 and 6 in product), indicating successful

2,4,5-substitution pattern.

Safety & Handling
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Benzyl Chloride: Potent lachrymator and suspected carcinogen. Handle only in a functioning

fume hood.

Bromine: Highly corrosive and toxic. Causes severe burns. Use proper gloves (PVA or heavy

Nitrile) and handle in a hood. Sodium thiosulfate/bisulfite solution should be kept nearby to

neutralize spills.

Waste Disposal: All halogenated organic waste must be segregated. Aqueous waste

containing bromide/bisulfite should be checked for pH before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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